Cas no 22096-70-4 (Methyl 2-(4-chlorophenyl)sulfanylbenzoate)

• Product Name: Methyl 2-(4-chlorophenyl)sulfanylbenzoate
• CAS No: 22096-70-4
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• CID: 912206
• PubChem ID: 283874
• Update Time: 2025-04-19

Methyl 2-(4-chlorophenyl)sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-chlorophenyl)sulfanylbenzoate
• 2-(4-chloro-phenylsulfanyl)-benzoic acid methyl ester
• 2-(4-Chlor-phenylmercapto)-benzoesaeure-methylester
• AC1L5ZLF
• AC1Q3RIL
• AG-J-47523
• AR-1J4599
• CTK4E8547
• methyl 2-[(4-chlorophenyl)sulfanyl]benzoate
• NSC139121
• DTXSID40300819
• DS-011397
• NSC-139121
• 22096-70-4

• Inchi： 1S/C14H11ClO2S/c1-17-14(16)12-4-2-3-5-13(12)18-11-8-6-10(15)7-9-11/h2-9H,1H3
• InChI Key： RPYZZUBXMXDNLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 278.01693
• Monoisotopic Mass: 278.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3